Cas no 40585-79-3 (Phosphoric acid, bis(3-methylbutyl) phenyl ester)

• Product Name: Phosphoric acid, bis(3-methylbutyl) phenyl ester
• CAS No: 40585-79-3
• MF: C₁₆H₂₇O₄P
• MW: 314.356946229935
• CID: 324419
• PubChem ID: 22013322
• Update Time: 2025-04-19

Phosphoric acid, bis(3-methylbutyl) phenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, bis(3-methylbutyl) phenyl ester
• bis(3-methylbutyl) phenyl phosphate
• DTXSID70621488
• SCHEMBL5485055
• 40585-79-3

• Inchi： 1S/C16H27O4P/c1-14(2)10-12-18-21(17,19-13-11-15(3)4)20-16-8-6-5-7-9-16/h5-9,14-15H,10-13H2,1-4H3
• InChI Key： RUYOOJGNUKMFRT-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OCCC(C)C)OCCC(C)C

Computed Properties

• Exact Mass: 314.16469634g/mol
• Monoisotopic Mass: 314.16469634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 44.8Ų